Cas no 1898160-33-2 (O-2-(5-bromo-2-chlorophenyl)ethylhydroxylamine)

• Product Name: O-2-(5-bromo-2-chlorophenyl)ethylhydroxylamine
• CAS No: 1898160-33-2
• MF: C₈H₉BrClNO
• MW: 250.52016043663
• CID: 5893578
• PubChem ID: 117379934
• Update Time: 2025-05-19

O-2-(5-bromo-2-chlorophenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5-bromo-2-chlorophenyl)ethylhydroxylamine
• 1898160-33-2
• O-[2-(5-bromo-2-chlorophenyl)ethyl]hydroxylamine
• EN300-1909851

• Inchi： 1S/C8H9BrClNO/c9-7-1-2-8(10)6(5-7)3-4-12-11/h1-2,5H,3-4,11H2
• InChI Key： GUBRHXCEPRCCGP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CCON)Cl

Computed Properties

• Exact Mass: 248.95560g/mol
• Monoisotopic Mass: 248.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(5-bromo-2-chlorophenyl)ethylhydroxylamine

Comprehensive Overview of O-2-(5-bromo-2-chlorophenyl)ethylhydroxylamine (CAS No. 1898160-33-2)

O-2-(5-bromo-2-chlorophenyl)ethylhydroxylamine (CAS No. 1898160-33-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its bromo and chloro substituents on the phenyl ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The molecular structure of O-2-(5-bromo-2-chlorophenyl)ethylhydroxylamine features a hydroxylamine group attached to an ethyl linker, which is further connected to a 5-bromo-2-chlorophenyl moiety. This arrangement imparts distinct electronic and steric properties, making it valuable for designing targeted therapies. Recent studies highlight its role in optimizing pharmacokinetic profiles, a topic frequently searched by professionals in medicinal chemistry forums.

In the context of current trends, the demand for halogenated aromatic compounds like O-2-(5-bromo-2-chlorophenyl)ethylhydroxylamine has surged due to their utility in fragment-based drug design (FBDD). FBDD is a hot topic in AI-driven drug discovery, as evidenced by numerous queries on platforms like PubMed and Google Scholar. The compound’s ability to act as a pharmacophore scaffold aligns with the industry’s focus on modular synthesis and high-throughput screening.

From a synthetic chemistry perspective, CAS No. 1898160-33-2 is often discussed in relation to cross-coupling reactions and C-H functionalization techniques. These methods are pivotal for creating complex molecular architectures, a subject dominating recent conference agendas. The compound’s bromine atom, in particular, facilitates palladium-catalyzed transformations, a frequently searched term in organic chemistry databases.

Environmental and regulatory considerations also play a role in the compound’s applications. While not classified as hazardous, its halogenated nature prompts discussions on green chemistry alternatives—a trending search keyword among sustainability-focused researchers. Innovations in catalytic reduction processes for such intermediates are actively explored to minimize waste generation.

Analytical characterization of O-2-(5-bromo-2-chlorophenyl)ethylhydroxylamine typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), both popular search terms in analytical chemistry circles. These methods ensure precise quality control, critical for its use in sensitive applications such as preclinical studies.

In summary, O-2-(5-bromo-2-chlorophenyl)ethylhydroxylamine (CAS No. 1898160-33-2) represents a compelling case study in modern chemical research. Its multifaceted applications—from drug development to sustainable synthesis—reflect broader industry priorities, making it a recurring subject in both academic literature and online search queries. As interdisciplinary collaborations grow, this compound is poised to remain at the forefront of innovation in life sciences and materials engineering.